Cas no 61655-86-5 (4-(6-Chloro-2-pyrazinyl)-2-piperazinone)

• Product Name: 4-(6-Chloro-2-pyrazinyl)-2-piperazinone
• CAS No: 61655-86-5
• MF: C₈H₉ClN₄O
• MW: 212.636259794235
• CID: 471200
• PubChem ID: 20396002
• Update Time: 2025-10-20

4-(6-Chloro-2-pyrazinyl)-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 4-(6-chloropyrazinyl)-
• 4-(6-Chloro-2-pyrazinyl)-2-piperazinone
• 4-(6-chloropyrazin-2-yl)piperazin-2-one
• FT-0739404
• 61655-86-5
• OJJHWDRKKFTCCA-UHFFFAOYSA-N
• CHEMBL3250764
• AKOS009106520
• 6-chloro-2-(3-oxo-1-piperazinyl)-pyrazine
• SCHEMBL11552276
• DTXSID70606715
• DA-22397

• Inchi： 1S/C8H9ClN4O/c9-6-3-10-4-7(12-6)13-2-1-11-8(14)5-13/h3-4H,1-2,5H2,(H,11,14)
• InChI Key： OJJHWDRKKFTCCA-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N1CC(NCC1)=O

Computed Properties

• Exact Mass: 212.04667
• Monoisotopic Mass: 212.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 58.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(6-Chloro-2-pyrazinyl)-2-piperazinone

Professional Introduction to 4-(6-Chloro-2-pyrazinyl)-2-piperazinone (CAS No. 61655-86-5)

4-(6-Chloro-2-pyrazinyl)-2-piperazinone, with the CAS number 61655-86-5, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The presence of both chloro and piperazine moieties in its molecular structure suggests a high degree of versatility, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure consists of a pyrazinyl ring substituted at the 6-position with a chlorine atom, connected to a piperazinone moiety at the 2-position. This arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for further functionalization. The chloro group, in particular, is a common pharmacophore that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, facilitating the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the pyrazinyl and piperazine scaffolds. These motifs are well-known for their role in several bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The compound 4-(6-Chloro-2-pyrazinyl)-2-piperazinone has been investigated for its potential applications in these areas, with preliminary studies suggesting promising results.

One of the most intriguing aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The piperazinone ring can be easily modified through various chemical transformations, allowing researchers to tailor its properties for specific biological targets. For instance, introduction of different substituents at the 1-position of the piperazine ring can alter its solubility, metabolic stability, and binding affinity to biological receptors.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Pyrazinyl derivatives have shown particular promise due to their ability to interact with biological targets in multiple ways. The chloro-substituted pyrazinyl ring in 4-(6-Chloro-2-pyrazinyl)-2-piperazinone enhances its reactivity, making it an attractive candidate for further exploration. Studies have demonstrated that such compounds can exhibit inhibitory effects on enzymes and receptors involved in various disease pathways.

The synthesis of 4-(6-Chloro-2-pyrazinyl)-2-piperazinone typically involves multi-step organic reactions, starting from commercially available precursors. The chlorination step is crucial and often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the pyrazinyl moiety efficiently.

In terms of biological activity, preliminary in vitro studies have indicated that 4-(6-Chloro-2-pyrazinyl)-2-piperazinone may possess properties relevant to therapeutic applications. For example, it has shown potential as an inhibitor of certain kinases and other enzymes implicated in cancer progression. Additionally, its interaction with receptors involved in neurotransmission has been explored, suggesting possible applications in central nervous system disorders.

The compound's structural features also make it an interesting candidate for developing drug candidates with improved pharmacokinetic profiles. By optimizing its molecular structure, researchers aim to enhance its bioavailability, reduce toxicity, and prolong its duration of action. Computational modeling and high-throughput screening techniques are being utilized to identify optimal derivatives with enhanced efficacy.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how 4-(6-Chloro-2-pyrazinyl)-2-piperazinone interacts with biological targets at the molecular level. These studies have helped refine synthetic strategies and predict the pharmacological properties of new derivatives.

In conclusion, 4-(6-Chloro-2-pyrazinyl)-2-piperazinone (CAS No. 61655-86-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate and its preliminary pharmacological findings make it a valuable asset for further development. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.